N-{4-[(biphenyl-4-ylcarbonyl)amino]phenyl}furan-2-carboxamide

• Molecular Formula: C24H18N2O3
• Molecular Weight: 382.4 g/mol
• IUPAC Name: N-[4-[(4-phenylbenzoyl)amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C24H18N2O3/c27-23(19-10-8-18(9-11-19)17-5-2-1-3-6-17)25-20-12-14-21(15-13-20)26-24(28)22-7-4-16-29-22/h1-16H,(H,25,27)(H,26,28)
• InChI Key: LNXWMBLJTVNCDA-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)NC(=O)C4=CC=CO4

Description

N-{4-[(biphenyl-4-ylcarbonyl)amino]phenyl}furan-2-carboxamide, also known as BFA-1, is a chemical compound that has gained attention in recent years due to its potential use in scientific research. BFA-1 is a furan-carboxamide derivative that has been shown to have unique biochemical and physiological effects in laboratory experiments.

Scientific Research Applications

N-{4-[(biphenyl-4-ylcarbonyl)amino]phenyl}furan-2-carboxamide has been shown to have a variety of scientific research applications. One of the primary uses of N-{4-[(biphenyl-4-ylcarbonyl)amino]phenyl}furan-2-carboxamide is in the study of intracellular trafficking. N-{4-[(biphenyl-4-ylcarbonyl)amino]phenyl}furan-2-carboxamide has been shown to disrupt the Golgi apparatus, which plays a critical role in protein trafficking and secretion. This disruption can be used to study the mechanisms of Golgi function and the regulation of intracellular trafficking.
N-{4-[(biphenyl-4-ylcarbonyl)amino]phenyl}furan-2-carboxamide has also been used in the study of autophagy, a process by which cells break down and recycle their own components. N-{4-[(biphenyl-4-ylcarbonyl)amino]phenyl}furan-2-carboxamide has been shown to inhibit autophagy, which can be used to study the regulation of this process and its role in various cellular functions.

Mechanism of Action

The mechanism of action of N-{4-[(biphenyl-4-ylcarbonyl)amino]phenyl}furan-2-carboxamide involves the disruption of the Golgi apparatus. N-{4-[(biphenyl-4-ylcarbonyl)amino]phenyl}furan-2-carboxamide binds to a protein called ADP-ribosylation factor 1 (ARF1), which is involved in the regulation of protein trafficking within the cell. By binding to ARF1, N-{4-[(biphenyl-4-ylcarbonyl)amino]phenyl}furan-2-carboxamide prevents the protein from interacting with other proteins in the Golgi apparatus, leading to its disruption.
Biochemical and Physiological Effects:
N-{4-[(biphenyl-4-ylcarbonyl)amino]phenyl}furan-2-carboxamide has a variety of biochemical and physiological effects, primarily due to its disruption of the Golgi apparatus. In addition to its effects on intracellular trafficking and autophagy, N-{4-[(biphenyl-4-ylcarbonyl)amino]phenyl}furan-2-carboxamide has been shown to inhibit cell proliferation and induce apoptosis, or programmed cell death. N-{4-[(biphenyl-4-ylcarbonyl)amino]phenyl}furan-2-carboxamide has also been shown to have anti-inflammatory effects, although the mechanisms underlying this effect are not yet fully understood.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-{4-[(biphenyl-4-ylcarbonyl)amino]phenyl}furan-2-carboxamide in lab experiments is its ability to disrupt the Golgi apparatus, which can be used to study a variety of cellular processes. N-{4-[(biphenyl-4-ylcarbonyl)amino]phenyl}furan-2-carboxamide is also relatively easy to synthesize, making it readily available for use in research.
However, there are also limitations to using N-{4-[(biphenyl-4-ylcarbonyl)amino]phenyl}furan-2-carboxamide in lab experiments. One limitation is that N-{4-[(biphenyl-4-ylcarbonyl)amino]phenyl}furan-2-carboxamide is relatively toxic to cells, which can limit its use in certain experiments. Additionally, the disruption of the Golgi apparatus can have unintended consequences on other cellular processes, which can complicate the interpretation of experimental results.

Future Directions

There are a number of future directions for research on N-{4-[(biphenyl-4-ylcarbonyl)amino]phenyl}furan-2-carboxamide. One area of interest is the development of new compounds that can selectively target different components of the Golgi apparatus, allowing for more precise manipulation of intracellular trafficking. Another area of interest is the investigation of N-{4-[(biphenyl-4-ylcarbonyl)amino]phenyl}furan-2-carboxamide's anti-inflammatory effects and the underlying mechanisms involved. Finally, there is interest in exploring the potential therapeutic applications of N-{4-[(biphenyl-4-ylcarbonyl)amino]phenyl}furan-2-carboxamide, particularly in the treatment of cancer and other diseases that involve abnormal intracellular trafficking.

Synthesis Methods

The synthesis of N-{4-[(biphenyl-4-ylcarbonyl)amino]phenyl}furan-2-carboxamide involves the reaction of 4-aminobenzophenone with furan-2-carboxylic acid. The resulting product is then treated with biphenyl-4-carbonyl chloride to form the final compound, N-{4-[(biphenyl-4-ylcarbonyl)amino]phenyl}furan-2-carboxamide. The overall yield of this synthesis method is approximately 50%.